Cas no 58021-03-7 (2-Propanol, 1-methoxy-2-methyl-3-(phenylmethoxy)-)

2-Propanol, 1-methoxy-2-methyl-3-(phenylmethoxy)- structure
58021-03-7 structure
Product Name:2-Propanol, 1-methoxy-2-methyl-3-(phenylmethoxy)-
CAS No:58021-03-7
MF:C12H18O3
MW:210.269524097443
CID:343418
PubChem ID:21496405
Update Time:2025-04-19

2-Propanol, 1-methoxy-2-methyl-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-methoxy-2-methyl-3-(phenylmethoxy)-
    • 1-methoxy-2-methyl-3-phenylmethoxypropan-2-ol
    • DTXSID20614966
    • 58021-03-7
    • 1-(Benzyloxy)-3-methoxy-2-methylpropan-2-ol
    • 2-hydroxy-2-methyl-3-methoxypropyl benzyl ether
    • Inchi: 1S/C12H18O3/c1-12(13,9-14-2)10-15-8-11-6-4-3-5-7-11/h3-7,13H,8-10H2,1-2H3
    • InChI Key: PMSBPNQVZXICLJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC(C)(COC)O

Computed Properties

  • Exact Mass: 210.12564
  • Monoisotopic Mass: 210.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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